molecular formula C10H8N2O B8547910 2-(Cyanomethyl)-4-methoxybenzonitrile CAS No. 28970-92-5

2-(Cyanomethyl)-4-methoxybenzonitrile

Cat. No.: B8547910
CAS No.: 28970-92-5
M. Wt: 172.18 g/mol
InChI Key: INEGVASWXOSBGG-UHFFFAOYSA-N
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Description

2-(Cyanomethyl)-4-methoxybenzonitrile is a useful research compound. Its molecular formula is C10H8N2O and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

28970-92-5

Molecular Formula

C10H8N2O

Molecular Weight

172.18 g/mol

IUPAC Name

2-(cyanomethyl)-4-methoxybenzonitrile

InChI

InChI=1S/C10H8N2O/c1-13-10-3-2-9(7-12)8(6-10)4-5-11/h2-3,6H,4H2,1H3

InChI Key

INEGVASWXOSBGG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C#N)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Bromomethyl)-4-methoxybenzonitrile (36 g, example 235, step 1) was suspended in 200 ml of ethanol, 200 ml of acetonitrile was added followed by KCN (8.3 g) and 150 ml of water. Mixture was stirred and the colorless solution turned to yellow. The reaction was complete after 4 hours of stirring. The volatiles were removed under vacuum, and the residual solid was redissolved in ethyl acetate (200 ml) and washed with water (100 ml) and brine (100 ml). The organics were then dried over sodium sulfate. Ethyl acetate was removed and the residue was recrystallized from ethyl acetate and dichloride methane to provide 17 g of 2-(cyanomethyl)-4-methoxybenzonitrile.
Quantity
36 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Name
Quantity
8.3 g
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
reactant
Reaction Step Four
Quantity
200 mL
Type
solvent
Reaction Step Five

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